molecular formula C10H8BrF2N B2582457 6-Bromo-2-(difluoromethyl)-1-methylindole CAS No. 1785242-64-9

6-Bromo-2-(difluoromethyl)-1-methylindole

Cat. No. B2582457
CAS RN: 1785242-64-9
M. Wt: 260.082
InChI Key: OBKVVNMQYBJQBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-Bromo-2-(difluoromethyl)nicotinic acid” is a compound with the CAS Number: 1211536-36-5 and a molecular weight of 252.02 . It’s a solid substance stored in an inert atmosphere at 2-8°C .


Synthesis Analysis

A related compound, “dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate”, was synthesized via the reaction between triphenylphosphine, dimethyl acetylenedicarboxylate, and 5-bromo-2-hydroxybenzaldehyde acid in the presence of dichloromethane .


Molecular Structure Analysis

The linear formula for “6-Bromo-2-(difluoromethyl)nicotinic acid” is C7H4BrF2NO2 .


Chemical Reactions Analysis

The synthesis of “dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate” involved a number of steps, starting with the fast reaction between reactants to generate an intermediate. The kinetics data showed that one of the steps in the proposed mechanism was the rate-determining step .


Physical And Chemical Properties Analysis

“6-Bromo-2-(difluoromethyl)nicotinic acid” is a solid substance with a molecular weight of 252.02 .

Mechanism of Action

While specific information on the mechanism of action for “6-Bromo-2-(difluoromethyl)-1-methylindole” is not available, a related compound with a difluoromethyl group has been used in kinase inhibitor design .

Safety and Hazards

The safety information for “6-Bromo-2-(difluoromethyl)nicotinic acid” includes hazard statements H301-H311-H331 and precautionary statements P261-P264-P270-P271-P280-P302+P352-P304+P340-P310-P330-P361-P403+P233-P405-P501 .

Future Directions

The difluoromethyl group has shown versatility in kinase inhibitor design, allowing the careful calibration of compound properties. These include potency profile, solubility, and metabolic stability among others .

properties

IUPAC Name

6-bromo-2-(difluoromethyl)-1-methylindole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8BrF2N/c1-14-8-5-7(11)3-2-6(8)4-9(14)10(12)13/h2-5,10H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBKVVNMQYBJQBO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC2=C1C=C(C=C2)Br)C(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8BrF2N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Bromo-2-(difluoromethyl)-1-methylindole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.